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Compound of Interest

Compound Name: Convoline

CAS No.: 89783-61-9

Cat. No.: B1215894

Get Quote

Disclaimer: The majority of the available scientific literature focuses on the pharmacological

properties of extracts from the plant Convolvulus pluricaulis, which contains Convoline as one

of its constituents. Data pertaining specifically to the isolated compound Convoline is limited.

This guide provides a comprehensive overview of the existing knowledge, clearly distinguishing

between data on the pure compound and the plant extracts.

Core Chemical and Physical Properties
Convoline is a tropane alkaloid characterized by a 3,4-dimethoxybenzoate moiety attached to

a hydroxy-azabicyclo-octane structure.[1] Its physicochemical properties are crucial for its

pharmacokinetic behavior.

Table 1: Physicochemical Properties of Convoline
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Property Value Reference

CAS Number 89783-61-9 [1]

Molecular Formula C₁₆H₂₁NO₅ [1]

Molecular Weight 307.34 g/mol [1]

IUPAC Name

(8-hydroxy-8-

azabicyclo[3.2.1]octan-3-yl)

3,4-dimethoxybenzoate

[1]

XLogP3-AA 2.4 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
6 [1]

Rotatable Bond Count 5 [1]

Exact Mass 307.14197277 Da [1]

Pharmacological Properties and Bioactivity
Convoline, primarily studied as a component of Convolvulus pluricaulis extracts, is associated

with a range of central nervous system and cardiovascular effects.

Neuropharmacological Activities
Anti-epileptic and Anticonvulsant Effects: Alcoholic extracts of Convolvulus pluricaulis, which

contain Convoline, have been shown to antagonize electrically induced convulsive seizures.[1]

Methanolic extracts provided significant protection against tonic convulsions induced by

transcorneal electroshock, with efficacy comparable to the standard drug phenytoin.[1]

Anxiolytic and Antidepressant-like Activities: Ethyl acetate and aqueous fractions of ethanolic

extracts from the aerial parts of Convolvulus pluricaulis have demonstrated significant anxiolytic

effects in animal models.[1] This is evidenced by an increased time spent in the open arms of

an elevated plus maze.[1] At higher doses, a reduction in neuromuscular coordination was

observed, suggesting muscle relaxant properties.[1]
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Neuroprotective Effects: Aqueous extracts containing Convoline have shown potent

neuroprotective activity, which is attributed to anti-acetylcholinesterase (anti-AChE) and

antioxidant mechanisms.[1]

Cardiovascular and Metabolic Effects
Hypotensive Effects: Water-soluble fractions of Convolvulus pluricaulis containing Convoline
have been observed to cause significant and prolonged hypotension in animal models.[1]

Ethanolic extracts have also demonstrated a negative inotropic action on both amphibian and

mammalian myocardium, as well as spasmolytic activity on smooth muscles.[2]

Hypolipidemic Effects: Extracts containing Convoline have shown hypolipidemic properties. In

cholesterol-fed gerbils, administration of these extracts for 90 days resulted in a significant

reduction in serum cholesterol, LDL cholesterol, triglycerides, and phospholipids.[1]

Quantitative Bioactivity Data (from Convolvulus
pluricaulis Extracts)
It is critical to note that the following quantitative data pertains to extracts of Convolvulus

pluricaulis and not to the pure Convoline compound. The concentration of Convoline in these

extracts was not specified in the cited literature.

Table 2: In Vitro Bioactivity of Convolvulus pluricaulis Extracts

Assay Extract Type IC₅₀ Value (µg/mL) Reference

DPPH Radical

Scavenging
Methanolic 41.00 [3][4]

DPPH Radical

Scavenging
Not Specified 434.78 [5]

Hydrogen Peroxide

Scavenging
Not Specified 7.82 [5]

Superoxide Radical

Scavenging
Not Specified 132.18 [5]
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Pharmacokinetics and Bioavailability
Detailed pharmacokinetic studies on pure Convoline are not readily available. However, based

on its physicochemical properties, some inferences can be made.

Convoline has a moderate lipophilicity (XLogP3-AA of 2.4), which suggests it may be capable

of crossing biological membranes.[1] However, it is reported to have poor water solubility, which

poses a significant challenge for oral administration and is likely to result in variable dissolution

and limited bioavailability.[1]

Putative Mechanisms of Action and Signaling
Pathways
Direct evidence for the molecular targets and signaling pathways of pure Convoline is lacking.

However, based on the observed pharmacological effects of Convolvulus pluricaulis extracts,

several putative mechanisms can be proposed.

Modulation of GABAergic Neurotransmission
The anxiolytic and anticonvulsant effects of Convolvulus pluricaulis extracts strongly suggest

an interaction with the GABAergic system. The probable mechanism is thought to involve the

GABAA-benzodiazepine receptor complex.[6] Benzodiazepines and other positive allosteric

modulators of the GABAA receptor enhance the effect of GABA, leading to an increased influx

of chloride ions, hyperpolarization of the neuronal membrane, and a reduction in neuronal

excitability.
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Putative GABAergic modulation by Convoline.

Acetylcholinesterase Inhibition
The neuroprotective effects of Convolvulus pluricaulis extracts are attributed, in part, to the

inhibition of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the

neurotransmitter acetylcholine.[1] By inhibiting AChE, Convoline would increase the levels of

acetylcholine in the synaptic cleft, enhancing cholinergic neurotransmission. This is a key

mechanism for cognitive enhancement and is a therapeutic target in Alzheimer's disease.
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Proposed mechanism of acetylcholinesterase inhibition.

Cardiovascular Modulation
The hypotensive effects of Convolvulus pluricaulis extracts may be due to a combination of

central tranquilizing effects and peripheral actions, such as vasodilation (spasmolytic activity on

smooth muscles) and negative inotropic effects on the heart.[1][2] The precise molecular

targets for these effects have not been elucidated for Convoline, but could involve adrenergic

receptors or calcium channels, common targets for hypotensive agents.

Experimental Protocols
Detailed experimental protocols from studies using pure Convoline are not available in the

reviewed literature. The following are generalized protocols for the key bioassays mentioned in

the context of Convolvulus pluricaulis extracts.
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General Extraction of Convoline from Convolvulus
pluricaulis
A common method for obtaining Convoline and other alkaloids from the plant material involves

an alkaline ethanolic extraction followed by liquid-liquid extraction.

Defatting: The dried and powdered plant material is first defatted using a non-polar solvent

like n-hexane with ultrasonication.

Alkaline Ethanolic Extraction: The defatted plant material is then extracted with a solution of

potassium hydroxide in ethanol, again using ultrasonication. This step is repeated multiple

times to maximize the yield.

Liquid-Liquid Extraction: The resulting phytocomplex is then subjected to liquid-liquid

extraction to separate the alkaloid-rich fraction.

Chromatographic Separation: The crude extract can be further purified using techniques like

flash chromatography to isolate individual compounds, including Convoline.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's
Method)
This colorimetric assay is a standard method for measuring AChE activity and its inhibition.

Principle: AChE hydrolyzes the substrate acetylthiocholine (ATCI) to thiocholine. Thiocholine

then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a

yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which is quantified

spectrophotometrically at 412 nm.

Procedure:

A reaction mixture is prepared in a 96-well plate containing a buffer solution (e.g., Tris-HCl,

pH 8.0), DTNB, and the AChE enzyme.

The test compound (Convoline) at various concentrations is added to the wells. A control

well without the inhibitor is also prepared.
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The plate is pre-incubated.

The reaction is initiated by adding the substrate, ATCI.

The absorbance at 412 nm is measured over time using a microplate reader.

The percentage of inhibition is calculated by comparing the rate of reaction in the

presence of the test compound to the control. The IC₅₀ value is then determined from a

dose-response curve.

Anticonvulsant Activity Assessment (Maximal
Electroshock Seizure - MES Model)
The MES test is a widely used animal model to screen for drugs effective against generalized

tonic-clonic seizures.

Animals: Typically, mice or rats are used.

Procedure:

Animals are divided into control and test groups. The test groups receive varying doses of

the compound (e.g., Convoline) orally or intraperitoneally. A standard anticonvulsant drug

(e.g., phenytoin) is used as a positive control.

After a set period to allow for drug absorption, a maximal electrical stimulus is delivered

via corneal or ear electrodes.

The animals are observed for the presence or absence of the tonic hindlimb extension

phase of the seizure.

The ability of the compound to abolish or reduce the duration of the tonic hindlimb

extension is taken as an indication of anticonvulsant activity.

Anxiolytic Activity Assessment (Elevated Plus Maze -
EPM Model)
The EPM is a standard behavioral test for assessing anxiety-like behavior in rodents.
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Apparatus: The maze is shaped like a plus sign and elevated off the ground. It has two open

arms and two arms enclosed by walls.

Procedure:

Animals are treated with the test compound (Convoline), a vehicle (control), or a standard

anxiolytic drug (e.g., diazepam).

After a suitable absorption time, each animal is placed in the center of the maze, facing an

open arm.

The animal's behavior is recorded for a set period (e.g., 5 minutes).

The primary measures of anxiolytic activity are the percentage of time spent in the open

arms and the percentage of entries into the open arms relative to the total number of arm

entries. An increase in these parameters suggests an anxiolytic effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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